Cas no 1185298-48-9 (2-(methylamino)methyl-3H,4H-thieno3,2-dpyrimidin-4-one hydrochloride)

• Product Name: 2-(methylamino)methyl-3H,4H-thieno3,2-dpyrimidin-4-one hydrochloride
• CAS No: 1185298-48-9
• MF: C₈H₁₀ClN₃OS
• MW: 231.702498912811
• MDL: MFCD11506618
• CID: 4576178
• PubChem ID: 135906822
• Update Time: 2025-06-11

2-(methylamino)methyl-3H,4H-thieno3,2-dpyrimidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(methylamino)methyl]thieno[3,2-d]pyrimidin-4(3H)-one hydrochloride
• 2-(methylamino)methyl-3H,4H-thieno3,2-dpyrimidin-4-one hydrochloride

• MDL： MFCD11506618
• Inchi： 1S/C8H9N3OS.ClH/c1-9-4-6-10-5-2-3-13-7(5)8(12)11-6;/h2-3,9H,4H2,1H3,(H,10,11,12);1H
• InChI Key： SEVCRTKXDVMDSU-UHFFFAOYSA-N
• SMILES： C1(CNC)NC(=O)C2SC=CC=2N=1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-(methylamino)methyl-3H,4H-thieno3,2-dpyrimidin-4-one hydrochloride

Comprehensive Overview of 2-(Methylamino)methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one Hydrochloride (CAS No. 1185298-48-9)

2-(Methylamino)methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one hydrochloride (CAS No. 1185298-48-9) is a chemically synthesized compound belonging to the class of thienopyrimidine derivatives. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. The molecular formula of this compound includes a thieno[3,2-d]pyrimidin-4-one core, which is further functionalized with a methylaminomethyl group and a hydrochloride salt to enhance its solubility and stability. Researchers are particularly interested in its role as a kinase inhibitor and its potential applications in drug discovery and medicinal chemistry.

The growing interest in 2-(methylamino)methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one hydrochloride is driven by its relevance in addressing modern healthcare challenges, such as targeted cancer therapies and neurodegenerative diseases. Recent studies have explored its interaction with specific enzyme targets, making it a promising candidate for precision medicine. Additionally, its structure-activity relationship (SAR) has been a focal point for optimizing its efficacy and reducing off-target effects. This aligns with the current trend in AI-driven drug design, where computational models are used to predict the behavior of such compounds.

From a synthetic perspective, the preparation of 2-(methylamino)methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one hydrochloride involves multi-step organic reactions, including cyclization and amination processes. The compound's hydrochloride salt form is preferred for its improved bioavailability, a critical factor in pharmaceutical formulations. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure its purity and structural integrity, meeting the stringent standards of Good Manufacturing Practices (GMP).

In the context of scientific literature, CAS No. 1185298-48-9 has been referenced in several studies investigating its biological activity and mechanism of action. For instance, its potential as a small-molecule modulator in cell signaling pathways has been highlighted, offering insights into its therapeutic versatility. This has led to increased searches for terms like "thienopyrimidine-based drugs" and "kinase inhibitors for cancer" in academic and industry databases.

The compound's relevance extends to biotechnology and personalized medicine, where its application in high-throughput screening assays is being explored. With the rise of big data in life sciences, researchers are leveraging machine learning algorithms to identify novel uses for 2-(methylamino)methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one hydrochloride. This interdisciplinary approach underscores its importance in advancing next-generation therapeutics.

In summary, 2-(methylamino)methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one hydrochloride (CAS No. 1185298-48-9) represents a cutting-edge compound with broad implications for drug development and biomedical research. Its structural uniqueness, combined with its potential in targeted therapies, positions it as a valuable subject for ongoing and future studies. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing medical challenges of our time.